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Compound of Interest

Compound Name: 1,3-Cyclohexanedimethanamine

Cat. No.: B1196822

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential, immediate safety and logistical information for the
proper disposal of 1,3-Cyclohexanedimethanamine, a colorless liquid commonly used as an
epoxy curing agent. Adherence to these procedures is critical for minimizing environmental
impact and maintaining workplace safety.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 1,3-
Cyclohexanedimethanamine with appropriate personal protective equipment (PPE). This
chemical is corrosive and can cause severe skin burns and eye damage.[1][2][3] It is also
harmful if swallowed or inhaled.[1][3]

Essential PPE and Handling Guidelines:
o Eye Protection: Wear chemical safety goggles or a face shield.[4][5]
o Skin Protection: Use protective gloves and clothing to prevent skin contact.[4][5]

» Ventilation: Handle the chemical in a well-ventilated area or under a chemical fume hood.[1]

[4]
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o Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible.[1]

In case of exposure, follow first-aid measures immediately and seek medical attention.[1][4][6]
Contaminated clothing should be removed and laundered before reuse.[1]

Step-by-Step Disposal Protocol

The recommended disposal method for 1,3-Cyclohexanedimethanamine and its residues is
incineration.[1] However, regulations can vary, making it imperative to consult local, state, and
federal guidelines to ensure full compliance.[1][2][6]

1. Waste Collection and Storage:

o Container Selection: Use a compatible and properly labeled waste container.[7] The original
container is often a suitable choice. Do not use metal containers for corrosive waste.[7]

o Labeling: Clearly label the waste container with "Hazardous Waste," the chemical name "1,3-
Cyclohexanedimethanamine,"” and its concentration.[7]

e Segregation: Store the waste container separately from incompatible materials such as
strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[1][6]

o Closure: Keep the waste container tightly sealed at all times, except when adding waste.[7]
2. Spill Management:
 In the event of a spill, eliminate all ignition sources.[5]

» Contain the spill and absorb it with an inert, non-combustible material such as sand, silica
gel, or vermiculite.[2][4][6]

» Collect the absorbed material and place it in a suitable, closed container for disposal.[2][4]
3. Final Disposal:

« Incineration: The preferred method of disposal is incineration by a licensed waste disposal
facility.[1]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.tri-iso.com/documents/1,3-BAC_SDS.pdf
https://www.tri-iso.com/documents/1,3-BAC_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC370240100&productDescription=1%2C3-DIAMINOCYCLOHEXANE%2C+10ML1&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/11137.pdf
https://www.tri-iso.com/documents/1,3-BAC_SDS.pdf
https://www.benchchem.com/product/b1196822?utm_src=pdf-body
https://www.tri-iso.com/documents/1,3-BAC_SDS.pdf
https://www.tri-iso.com/documents/1,3-BAC_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC177485000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/11137.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/product/b1196822?utm_src=pdf-body
https://www.benchchem.com/product/b1196822?utm_src=pdf-body
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.tri-iso.com/documents/1,3-BAC_SDS.pdf
https://pim-resources.coleparmer.com/sds/11137.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/1660.pdf
https://www.fishersci.com/store/msds?partNumber=AC177485000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC370240100&productDescription=1%2C3-DIAMINOCYCLOHEXANE%2C+10ML1&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/11137.pdf
https://www.fishersci.com/store/msds?partNumber=AC177485000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC370240100&productDescription=1%2C3-DIAMINOCYCLOHEXANE%2C+10ML1&vendorId=VN00032119&countryCode=US&language=en
https://www.tri-iso.com/documents/1,3-BAC_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Landfill: Material that has been absorbed onto an inert substrate may be permissible for
landfill disposal, but this is strictly subject to local, state, and federal regulations.[1]

o Regulatory Consultation: It is crucial to consult with your institution's environmental health
and safety (EHS) office or a certified waste disposal contractor to ensure compliance with all
applicable regulations. While some sources state that, if disposed of, this product is not a
hazardous waste under current RCRA regulations, others suggest that spill residues could
be classified as hazardous due to corrosivity.[1][5]

Quantitative Data Summary

Property Value Source
UN Number 2735 or 3267 [1][2]
Hazard Class 8 (Corrosive) [1]
Packing Group 1] [1]
Flash Point 107 °C (open-cup) [3]
Boiling Point 220 °C [3]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1,3-
Cyclohexanedimethanamine.
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Caption: Disposal decision workflow for 1,3-Cyclohexanedimethanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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